Cas no 65517-11-5 (2,6-Dinitro-4-(trifluoromethyl)benzamide)

• Product name: 2,6-Dinitro-4-(trifluoromethyl)benzamide
• CAS No: 65517-11-5
• MF: C₈H₄N₃O₅F₃
• MW: 279.13
• CID: 2794062
• PubChem ID: 360506

2,6-Dinitro-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• NSC622640
• CCG-35243
• PD011501
• 65517-11-5
• 2,6-Bis(hydroxy(oxido)amino)-4-(trifluoromethyl)benzamide
• CHEMBL1976293
• DTXSID40326938
• NSC-622640
• NCI60_006681
• NCIMech_000171
• 2,6-Dinitro-4-(trifluoromethyl)benzamide

• Inchi： InChI=1S/C8H4F3N3O5/c9-8(10,11)3-1-4(13(16)17)6(7(12)15)5(2-3)14(18)19/h1-2H,(H2,12,15)
• InChI Key： FLLULEVATOIQCT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 279.01030472Da
• Monoisotopic Mass: 279.01030472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų
• XLogP3: 0.7